7-Iodo-8-methylpyrido[2,3-b]pyrazine

• IUPAC Name: 7-iodo-8-methylpyrido[2,3-b]pyrazine
• InChI: InChI=1S/C8H6IN3/c1-5-6(9)4-12-8-7(5)10-2-3-11-8/h2-4H,1H3
• InChI Key: WIAWXMWKIGVCMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC2=NC=CN=C12)I
• Molecular Formula: C8H6IN3
• Molecular Weight: 271.06 g/mol

Description

7-Iodo-8-methylpyrido[2,3-b]pyrazine is a chemical compound with the molecular formula C8H6IN3 and a molecular weight of 271.06 g/mol . It is a derivative of pyrido[2,3-b]pyrazine, characterized by the presence of an iodine atom at the 7th position and a methyl group at the 8th position on the pyrido[2,3-b]pyrazine ring system . This compound is primarily used in research settings and is not intended for human or veterinary use .

Preparation Methods

The synthesis of 7-Iodo-8-methylpyrido[2,3-b]pyrazine typically involves the iodination of 8-methylpyrido[2,3-b]pyrazine.

Chemical Reactions Analysis

7-Iodo-8-methylpyrido[2,3-b]pyrazine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions, leading to the formation of different derivatives.

Coupling Reactions: The iodine atom can participate in coupling reactions, such as Suzuki or Sonogashira couplings, to form more complex molecules.

Scientific Research Applications

7-Iodo-8-methylpyrido[2,3-b]pyrazine is utilized in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: Researchers use this compound to study its interactions with biological molecules and its potential effects on biological systems.

Medicine: Although not used directly as a drug, it can be a precursor for the development of pharmaceutical compounds with potential therapeutic applications.

Industry: Its applications in industry are limited, but it may be used in the development of new materials or as a reagent in specialized chemical processes.

Mechanism of Action

its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, depending on the context of its use in research . The pathways involved would vary based on the specific biological or chemical system being studied.

Comparison with Similar Compounds

7-Iodo-8-methylpyrido[2,3-b]pyrazine can be compared with other similar compounds, such as:

8-Methylpyrido[2,3-b]pyrazine: Lacks the iodine atom, making it less reactive in certain substitution and coupling reactions.

7-Bromo-8-methylpyrido[2,3-b]pyrazine: Similar structure but with a bromine atom instead of iodine, which may result in different reactivity and properties.

7-Chloro-8-methylpyrido[2,3-b]pyrazine: